Methyl 3-bromo-1-(methoxymethyl)-1h-1,2,4-triazole-5-carboxylate
Overview
Description
Methyl 3-bromo-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxylate (MBTMC) is a synthetic compound that has been studied extensively in recent years due to its potential applications in the scientific research fields. MBTMC is a derivative of triazole and is composed of carbon, hydrogen, nitrogen, bromine, and oxygen atoms. MBTMC has been found to possess a variety of properties such as antioxidant, antifungal, and antimicrobial activities. MBTMC has been found to be effective in inhibiting the growth of bacteria, fungi, and other microorganisms.
Scientific Research Applications
Applications in Drug Discovery and Material Science
1,2,4-Triazole derivatives, including the likes of Methyl 3-bromo-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxylate, have been extensively studied for their potential in drug discovery. These compounds are known for their broad range of biological activities, which include anti-inflammatory, antimicrobial, antimycobacterial, antitumor, and antiviral properties. This versatility stems from the triazole ring's ability to engage in various chemical reactions and bind to different biological targets. Such characteristics make them valuable scaffolds for developing new therapeutic agents aimed at treating a wide array of diseases, from infections to cancer and beyond (Ferreira et al., 2013).
Safety And Hazards
As with all chemicals, it’s important to handle them properly to ensure safety. Some brominated compounds can be hazardous and may cause skin and eye irritation, and they should be handled with appropriate personal protective equipment4.
Future Directions
The future directions for this compound would depend on its intended application. If it’s being studied for its potential medicinal properties, then future work could involve testing its biological activity against various targets. If it’s being used as a synthetic intermediate, then future work could involve optimizing the synthetic route or exploring its use in the synthesis of other complex molecules5.
Please note that this is a general analysis based on the classes of compounds that “Methyl 3-bromo-1-(methoxymethyl)-1h-1,2,4-triazole-5-carboxylate” belongs to. For a more detailed and specific analysis, more information or experimental data would be needed.
properties
IUPAC Name |
methyl 5-bromo-2-(methoxymethyl)-1,2,4-triazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3O3/c1-12-3-10-4(5(11)13-2)8-6(7)9-10/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGJLJZUIIGEDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCN1C(=NC(=N1)Br)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-1-(methoxymethyl)-1h-1,2,4-triazole-5-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethan-1-amine](/img/structure/B1435880.png)
![2-[(Piperidin-4-yl)methoxy]pyridine-4-carbonitrile dihydrochloride](/img/structure/B1435881.png)
![1-[(1,4-Diazepan-1-yl)methyl]cyclobutan-1-ol](/img/structure/B1435882.png)
![[5-(oxan-4-yl)-4H-1,2,4-triazol-3-yl]methanamine hydrochloride](/img/structure/B1435883.png)
![1-[(1,2-Oxazol-5-yl)methyl]piperazine dihydrochloride](/img/structure/B1435885.png)
![2-[3-(2-Nitro-phenyl)-isoxazol-5-yl]-ethanol](/img/structure/B1435892.png)
![8,8-Difluoro-1-azaspiro[4.5]decane hydrochloride](/img/structure/B1435893.png)
